Cas no 36214-25-2 (3,6-Diphenyl-1,2,4-triazin-5-ol)

• Product Name: 3,6-Diphenyl-1,2,4-triazin-5-ol
• CAS No: 36214-25-2
• MF: C₁₅H₁₁N₃O
• MW: 249.267342805862
• MDL: MFCD07755895
• CID: 296154
• PubChem ID: 135413064
• Update Time: 2025-05-20

3,6-Diphenyl-1,2,4-triazin-5-ol Chemical and Physical Properties

Names and Identifiers

• 3,6-Diphenyl-1,2,4-triazin-5-ol
• 1,2,4-Triazin-5(2H)-one,3,6-diphenyl-
• 3,6-diphenyl-2H-1,2,4-triazin-5-one
• 3,6-diphenyl-1,2,4-triazin-5(2h)-one
• 3,6-diphenyl-1,2,4-triazin-5-one
• 3,6-Diphenyl-1,2,4-triazion-5
• 3,6-diphenyl-4H-[1,2,4]triazin-5-one
• 5-oxo-3,6-diphenyl-2,5-dihydro-as-triazine
• diphenyl-1,2,4-triazin-5-ol
• FT-0680561
• 1,2,4-Triazin-5(4H)-one, 3,6-diphenyl-
• CHEMBL1337868
• 7K-303S
• 36214-25-2
• HMS2756B12
• OVBZXBMCQXEFGU-UHFFFAOYSA-N
• MLS000777499
• 3,6-Diphenyl-2H-[1,2,4]triazin-5-one
• J-511413
• AKOS022138086
• DTXSID70340985
• 3,6-Diphenyl-1,2,4-triazin-5(4H)-one #
• SCHEMBL7322860
• 3,6-diphenyl-4H-1,2,4-triazin-5-one
• SB73324
• AKOS005070996
• As-triazin-5-ol, 3,6-diphenyl-
• SMR000413893
• MFCD07755895
• AG-227/11925013
• STL329848
• 3,6-Diphenyl-1,2,4-triazin-5(4H)-one

• MDL： MFCD07755895
• Inchi： 1S/C15H11N3O/c19-15-13(11-7-3-1-4-8-11)17-18-14(16-15)12-9-5-2-6-10-12/h1-10H,(H,16,18,19)
• InChI Key： OVBZXBMCQXEFGU-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NN=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 249.09000
• Monoisotopic Mass: 249.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• Density: 1.24
• Melting Point: 264-266°
• Boiling Point: 391.1°Cat760mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.662
• PSA: 58.90000
• LogP: 2.91120

3,6-Diphenyl-1,2,4-triazin-5-ol Security Information

• HazardClass：IRRITANT

Additional information on 3,6-Diphenyl-1,2,4-triazin-5-ol

3,6-Diphenyl-1,2,4-triazin-5-ol: A Comprehensive Overview

3,6-Diphenyl-1,2,4-triazin-5-ol, also known by its CAS number 36214-25-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring. The presence of two phenyl groups at the 3 and 6 positions of the triazine ring imparts unique electronic and structural properties to this molecule.

The synthesis of 3,6-Diphenyl-1,2,4-triazin-5-ol typically involves multi-step reactions that include nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

In terms of chemical properties, 3,6-Diphenyl-1,2,4-triazin-5-ol exhibits strong UV absorption due to its conjugated aromatic system. This property makes it an attractive candidate for applications in optical materials and sensors. Additionally, the hydroxyl group at the 5 position of the triazine ring allows for further functionalization through various chemical reactions such as esterification or etherification. These modifications can tailor the compound's properties for specific applications.

Recent studies have highlighted the potential of 3,6-Diphenyl-1,2,4-triazin-5-ol in the field of organic electronics. Its ability to form stable charge transfer complexes with other organic semiconductors has been exploited in designing advanced optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, its thermal stability and mechanical robustness make it suitable for high-performance materials under harsh operating conditions.

The compound has also found applications in drug design and development. Its triazine core serves as a scaffold for constructing bioactive molecules with potential therapeutic effects. For instance, derivatives of 3,6-Diphenyl-1,2,4-triazin-5-ol have been investigated for their anti-inflammatory and anticancer activities. These findings underscore its importance in medicinal chemistry and highlight the need for further research into its pharmacological properties.

In conclusion, 3,6-Diphenyl-1,2,4-triazin-5-ol, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Ongoing studies aim to unlock its full potential in areas such as advanced materials science and drug discovery. As research progresses, this compound is expected to play an increasingly significant role in shaping future technologies.